Cas no 72284-40-3 (Ethanamine,N,N-dimethyl-2-[2-(2-phenylethyl)phenoxy]-, hydrochloride (1:1))

Ethanamine,N,N-dimethyl-2-[2-(2-phenylethyl)phenoxy]-, hydrochloride (1:1) structure
72284-40-3 structure
Product Name:Ethanamine,N,N-dimethyl-2-[2-(2-phenylethyl)phenoxy]-, hydrochloride (1:1)
CAS No:72284-40-3
MF:C18H24ClNO
MW:305.842264175415
CID:564197
PubChem ID:3055342
Update Time:2025-04-19

Ethanamine,N,N-dimethyl-2-[2-(2-phenylethyl)phenoxy]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,N,N-dimethyl-2-[2-(2-phenylethyl)phenoxy]-, hydrochloride (1:1)
    • 2-(2-Dimethylaminoethoxy)bibenzyl hydrochloride
    • N,N-dimethyl-2-[2-(2-phenylethyl)phenoxy]ethanamine,hydrochloride
    • SCHEMBL11266708
    • DTXSID70222611
    • 2-(2-dimethylaminoethoxy)bibenzyl HCl
    • Ethanamine, N,N-dimethyl-2-(2-(2-phenylethyl)phenoxy)-, hydrochloride
    • 72284-40-3
    • YWZMBLAUXQGURW-UHFFFAOYSA-N
    • N,N-dimethyl-2-[2-(2-phenylethyl)phenoxy]ethanamine;hydrochloride
    • N,N-Dimethyl-2-(2-(2-phenylethyl)phenoxy)ethanamine hydrochloride
    • Inchi: 1S/C18H23NO.ClH/c1-19(2)14-15-20-18-11-7-6-10-17(18)13-12-16-8-4-3-5-9-16;/h3-11H,12-15H2,1-2H3;1H
    • InChI Key: YWZMBLAUXQGURW-UHFFFAOYSA-N
    • SMILES: Cl.O(CCN(C)C)C1C=CC=CC=1CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 305.15482
  • Monoisotopic Mass: 305.1546421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 248
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47
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